Cas no 2228794-28-1 (1-amino-2-2-(piperidin-1-yl)pyridin-3-ylpropan-2-ol)

• Product Name: 1-amino-2-2-(piperidin-1-yl)pyridin-3-ylpropan-2-ol
• CAS No: 2228794-28-1
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 6425990
• PubChem ID: 165625969
• Update Time: 2025-06-09

1-amino-2-2-(piperidin-1-yl)pyridin-3-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-2-(piperidin-1-yl)pyridin-3-ylpropan-2-ol
• EN300-1783648
• 2228794-28-1
• 1-amino-2-[2-(piperidin-1-yl)pyridin-3-yl]propan-2-ol

• Inchi： 1S/C13H21N3O/c1-13(17,10-14)11-6-5-7-15-12(11)16-8-3-2-4-9-16/h5-7,17H,2-4,8-10,14H2,1H3
• InChI Key： SSEZCLLBLLBJSO-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1=CC=CN=C1N1CCCCC1

Computed Properties

• Exact Mass: 235.168462302g/mol
• Monoisotopic Mass: 235.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-amino-2-2-(piperidin-1-yl)pyridin-3-ylpropan-2-ol

Comprehensive Overview of 1-amino-2-[2-(piperidin-1-yl)pyridin-3-yl]propan-2-ol (CAS No. 2228794-28-1): Properties, Applications, and Research Insights

1-amino-2-[2-(piperidin-1-yl)pyridin-3-yl]propan-2-ol (CAS No. 2228794-28-1) is a structurally unique compound gaining attention in pharmaceutical and chemical research. Its molecular framework combines a piperidine moiety with a pyridine ring, linked to an amino alcohol functional group. This configuration endows the molecule with versatile properties, making it a subject of interest for drug discovery and material science applications.

The compound’s chemical structure features a 1-amino-2-propanol backbone, which is known to enhance solubility and bioavailability in medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for designing novel small-molecule inhibitors or ligands targeting specific biological pathways. Recent studies highlight its relevance in central nervous system (CNS) drug development, where piperidine derivatives play a critical role due to their blood-brain barrier permeability.

In the context of synthetic chemistry, CAS No. 2228794-28-1 serves as a valuable intermediate for constructing more complex architectures. Its pyridine-piperidine hybrid core is amenable to further functionalization, enabling the creation of libraries for high-throughput screening. This aligns with the growing demand for diverse chemical space exploration in academia and industry, a trend driven by advancements in AI-assisted drug design and combinatorial chemistry.

From a mechanistic perspective, the compound’s amino alcohol group may participate in hydrogen bonding, influencing its interactions with biological targets. Such properties are pivotal in structure-activity relationship (SAR) studies, a hot topic in precision medicine. Notably, the inclusion of piperidine—a common pharmacophore—suggests potential applications in GPCR modulation or enzyme inhibition, though further validation is required.

Current market trends reflect heightened interest in nitrogen-containing heterocycles, with pyridine and piperidine derivatives dominating patent filings. The compound’s CAS registry number (2228794-28-1) facilitates precise tracking in regulatory compliance and supply chain management, addressing concerns about chemical transparency—a priority for sustainable manufacturing.

Environmental and safety profiles of 1-amino-2-[2-(piperidin-1-yl)pyridin-3-yl]propan-2-ol remain under investigation, with preliminary data suggesting manageable toxicity under standard handling protocols. This aligns with the broader shift toward green chemistry principles, where biodegradability and low ecotoxicity are key metrics.

In summary, CAS No. 2228794-28-1 represents a promising scaffold at the intersection of medicinal chemistry and material science. Its dual functionality—combining hydrogen-bond donors and lipophilic moieties—positions it as a candidate for addressing challenges in drug delivery and catalysis. Future research directions may explore its utility in photopharmacology or as a metal-chelating agent, reflecting the compound’s adaptability to emerging scientific paradigms.